Cas no 18704-92-2 (2-(2-Phenoxyacetamido)benzoic Acid)

• Product Name: 2-(2-Phenoxyacetamido)benzoic Acid
• CAS No: 18704-92-2
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 907407
• PubChem ID: 99325
• Update Time: 2025-04-24

2-(2-Phenoxyacetamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(phenoxyacetyl)amino]benzoic acid
• 2-[(2-phenoxyacetyl)amino]benzoic acid
• HMS551E14
• 2-(Phenoxyacetamido)benzoic Acid
• 9AA4TSX1YE
• CHEMBL383582
• NSC-211863
• NS00096715
• CS-0225550
• EN300-124242
• Z54337113
• JS-3004
• NSC 211863
• MFCD00663160
• 2-((PHENOXYACETYL)AMINO)BENZOIC ACID
• UNII-9AA4TSX1YE
• 2-(2-phenoxyacetamido)benzoicacid
• NSC211863
• AKOS000157502
• 18704-92-2
• 2-(2-phenoxyacetamido)benzoic acid
• N-(2-phenoxyacetyl)anthranilic acid
• 2-(PHENOXYMETHYLCARBONYLAMINO)BENZOIC ACID
• N-(PHENOXYACETYL)ANTHRANILIC ACID
• Benzoic acid, 2-((phenoxyacetyl)amino)-
• Maybridge1_003446
• N-(2-carboxyphenyl)-phenoxyacetamide
• RKNMVALGNSLQQL-UHFFFAOYSA-N
• SCHEMBL6032429
• 2-(Phenoxyacetylamino)benzoic acid
• DTXSID50171976
• ANTHRANILIC ACID, N-(PHENOXYACETYL)-
• Oprea1_180670
• G28771
• BENZOIC ACID, 2-((2-PHENOXYACETYL)AMINO)-
• 2-((2-PHENOXYACETYL)AMINO)BENZOIC ACID
• N-(2-Carboxyphenyl)phenoxyacetamide
• 2-(2-Phenoxyacetamido)benzoic Acid

• Inchi： 1S/C15H13NO4/c17-14(10-20-11-6-2-1-3-7-11)16-13-9-5-4-8-12(13)15(18)19/h1-9H,10H2,(H,16,17)(H,18,19)
• InChI Key： RKNMVALGNSLQQL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 271.08445790g/mol
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(2-Phenoxyacetamido)benzoic Acid

Comprehensive Guide to 2-[(phenoxyacetyl)amino]benzoic acid (CAS No. 18704-92-2): Properties, Applications, and Market Insights

2-[(phenoxyacetyl)amino]benzoic acid (CAS No. 18704-92-2) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with a phenoxyacetyl amino group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile properties. The compound's systematic name reflects its structural features, making it a subject of interest for chemists and researchers exploring novel bioactive molecules.

The growing demand for 2-[(phenoxyacetyl)amino]benzoic acid derivatives in drug discovery has made this compound particularly relevant in current pharmaceutical trends. With increasing interest in targeted therapies and personalized medicine, researchers are investigating its potential as a building block for new therapeutic agents. The compound's molecular architecture offers multiple sites for modification, allowing for the creation of diverse derivatives with potentially improved pharmacological profiles.

From a chemical perspective, CAS 18704-92-2 exhibits interesting solubility characteristics that make it suitable for various formulation applications. The presence of both carboxylic acid and amide functional groups contributes to its amphiphilic nature, enabling interactions with both polar and non-polar environments. This property is particularly valuable in pharmaceutical applications where controlled release or targeted delivery is desired.

Recent studies have explored the potential of 2-[(phenoxyacetyl)amino]benzoic acid synthesis as a key intermediate in the production of novel anti-inflammatory compounds. The pharmaceutical industry's focus on developing safer NSAID alternatives has led to increased research into benzoic acid derivatives with modified side chains. This compound's structural features position it as a promising candidate for such applications.

The agrochemical sector has also shown interest in phenoxyacetyl amino benzoic acid derivatives for potential plant growth regulation applications. As sustainable agriculture practices gain momentum worldwide, researchers are investigating how such compounds might contribute to improved crop protection strategies with reduced environmental impact.

Quality control of 2-[(phenoxyacetyl)amino]benzoic acid 18704-92-2 is crucial for research and industrial applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important when the compound is used as a reference standard or pharmaceutical intermediate.

Market analysis indicates steady growth in demand for benzoic acid derivatives like CAS 18704-92-2, driven by expanding applications in multiple industries. The compound's relative stability and manageable handling requirements contribute to its popularity among chemical suppliers and research institutions. Current pricing trends reflect its specialized nature and the technical expertise required for its production.

Environmental considerations for 2-[(phenoxyacetyl)amino]benzoic acid are an important aspect of its commercial use. Recent regulatory developments have prompted manufacturers to develop more sustainable synthesis routes with reduced waste generation and energy consumption. These green chemistry approaches align with global initiatives for environmentally responsible chemical production.

Storage and handling recommendations for CAS 18704-92-2 material typically emphasize protection from moisture and extreme temperatures. Proper containment measures help maintain the compound's stability over extended periods, ensuring consistent performance in research and industrial applications. Material safety data sheets provide detailed guidance for safe handling procedures.

Future research directions for 2-[(phenoxyacetyl)amino]benzoic acid derivatives may explore their potential in emerging therapeutic areas. The compound's modular structure lends itself to combinatorial chemistry approaches, enabling rapid generation of diverse molecular libraries for biological screening. Such strategies are particularly valuable in early-stage drug discovery programs.

Comparative studies of phenoxyacetyl-substituted benzoic acids have revealed interesting structure-activity relationships that inform medicinal chemistry design. Researchers continue to investigate how subtle modifications to the core structure influence biological activity, solubility, and metabolic stability. These insights contribute to the rational design of improved pharmaceutical candidates.

Technical specifications for 2-[(phenoxyacetyl)amino]benzoic acid 18704-92-2 typically include detailed information about purity levels, crystalline form, and spectroscopic characteristics. These parameters are critical for researchers requiring consistent material quality across experiments. Reputable suppliers provide comprehensive analytical data to support product claims.

The global supply chain for CAS 18704-92-2 chemical has adapted to meet increasing demand from pharmaceutical and research sectors. Regional production capabilities and logistics networks have evolved to ensure reliable access to this specialty chemical. Market intelligence suggests continued expansion of manufacturing capacity to serve growing applications.

Innovative formulation technologies are being applied to 2-[(phenoxyacetyl)amino]benzoic acid to enhance its utility in various applications. Microencapsulation, solid dispersion, and other advanced delivery systems may improve the compound's performance characteristics in specific use cases. These technological developments create new opportunities for product differentiation.

Intellectual property landscapes surrounding benzoic acid derivative compounds like 18704-92-2 continue to evolve as new applications are discovered. Patent analysis reveals ongoing innovation in synthesis methods and therapeutic uses, highlighting the compound's commercial potential. Legal considerations are important for organizations developing proprietary technologies involving this chemical.

Educational resources about 2-[(phenoxyacetyl)amino]benzoic acid properties are increasingly available to support researchers and students. Academic institutions and professional organizations have developed detailed technical information to facilitate understanding of this compound's characteristics and applications. These resources contribute to knowledge transfer and skills development in chemical sciences.

Cross-disciplinary collaborations are advancing the understanding of phenoxyacetyl amino benzoic acid derivatives and their potential benefits. Partnerships between chemists, biologists, and materials scientists are yielding novel insights into the compound's behavior in complex systems. Such collaborative approaches accelerate innovation and application development.

As research continues, 2-[(phenoxyacetyl)amino]benzoic acid (CAS No. 18704-92-2) remains a compound of significant scientific and commercial interest. Its versatile properties and potential applications across multiple industries ensure its continued relevance in chemical research and development. Future discoveries may reveal additional uses for this interesting molecular entity.